4-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one
Description
Scientific Research Applications
Pancreatic Lipase Inhibition
This compound has been investigated for its potential as a pancreatic lipase inhibitor . Pancreatic lipase inhibitors are crucial in the development of treatments for obesity, as they reduce the body’s ability to absorb fats from food. The compound’s efficacy in this application could lead to new weight management therapies.
Antimicrobial Activity
Schiff bases derived from similar compounds have shown promising antimicrobial activities . This suggests that our compound of interest could be synthesized into structures that are effective against various bacterial strains, potentially leading to new antibacterial agents.
Antioxidant Properties
The related Schiff bases also exhibit antioxidant properties . Antioxidants are important in protecting cells from oxidative stress, which is implicated in many diseases. This compound could contribute to the development of novel antioxidants.
Molecular Docking Studies
Molecular docking studies are essential for drug discovery, and this compound could serve as a ligand in the computational modeling of interactions with biological targets . This application is vital for predicting the affinity and activity of potential new drugs.
Density Functional Theory (DFT) Studies
The compound’s structure allows for DFT studies to predict its physical and chemical properties . DFT studies are instrumental in understanding molecular behavior and can guide the synthesis of more effective pharmaceuticals.
Thermal Stability Analysis
Understanding the thermal stability of chemical compounds is important for their practical application. The compound’s thermal properties can be assessed to determine its suitability for various industrial processes .
Synthesis of Novel Organic Polychelate Ligands
Compounds like this one can be used to synthesize organic polychelate ligands . These ligands are valuable in coordination chemistry and can be used to create complex structures with metals for catalysis or material science applications.
properties
IUPAC Name |
4-[1-(5-chlorothiophen-2-yl)sulfonylpiperidin-4-yl]oxy-6-methylpyran-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClNO5S2/c1-10-8-12(9-14(18)21-10)22-11-4-6-17(7-5-11)24(19,20)15-3-2-13(16)23-15/h2-3,8-9,11H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGVVATLKEJBZJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)O1)OC2CCN(CC2)S(=O)(=O)C3=CC=C(S3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClNO5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1-((5-chlorothiophen-2-yl)sulfonyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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